Cas no 18803-02-6 (Isoxazole, 5-methoxy-3-phenyl-)

• Product Name: Isoxazole, 5-methoxy-3-phenyl-
• CAS No: 18803-02-6
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 1379934
• PubChem ID: 569807
• Update Time: 2025-04-20

Isoxazole, 5-methoxy-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-methoxy-3-phenyl-
• 5-Methoxy-3-phenylisoxazole
• 3-phenyl-5-methoxyisoxazole
• 5-methoxy-3-phenylisoxazol
• SCHEMBL5157111
• 18803-02-6
• CHEMBL3276980
• OFEKSAHEQDFLIQ-UHFFFAOYSA-N
• 5-methoxy-3-phenyl-1,2-oxazole

• Inchi： 1S/C10H9NO2/c1-12-10-7-9(11-13-10)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： OFEKSAHEQDFLIQ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC=CC=2)=N1)OC

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 35.26